4H-[1,2,4]triazolo[1,5-a]benzimidazole

• IUPAC Name: 1H-[1,2,4]triazolo[1,5-a]benzimidazole
• InChI: InChI=1S/C8H6N4/c1-2-4-7-6(3-1)11-8-9-5-10-12(7)8/h1-5H,(H,9,10,11)
• InChI Key: UHMYOSZMUIJCFW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C3N2NC=N3
• Molecular Formula: C8H6N4
• Molecular Weight: 158.16 g/mol

Description

4H-[1,2,4]triazolo[1,5-a]benzimidazole is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazolobenzimidazoles, which are known for their diverse biological activities, including antiviral, anticancer, and antimicrobial properties.

Scientific Research Applications

Tautomerism and Alkylation Studies

The tautomeric equilibrium of 4H-[1,2,4]triazolo[1,5-a]benzimidazole and its derivatives has been a subject of study. Research shows that the 4H tautomer significantly dominates over the 3H tautomer, with no evidence of the 1H form. This understanding is crucial for synthesizing new compounds and exploring their reactivity, especially in alkylation reactions (Kuz’menko et al., 1989).

Synthesis of Derivatives

The synthesis of 2-aryl(hetaryl)-4H-[1,2,4]triazolo[1,5-a]benzimidazoles has been achieved through the cyclization of benzimidazole-1,2-diamine with carboxylic acid chlorides. This process highlights the chemical flexibility of the compound, allowing for the creation of various derivatives with potential biological applications (Morkovnik et al., 2013).

Anticancer Potential

Some derivatives of this compound have been identified as potential anticancer agents. For instance, a particular compound exhibited significant growth inhibition across various cancer cell lines, particularly leukemia (Husain et al., 2013).

Copper(II) Complex Synthesis

4H-1,2,4-Triazolo[1,5-a]benzimidazole and its derivatives have been used to synthesize copper(II) halide complexes. These complexes demonstrated enhanced cytotoxicity against Hep-2 cell lines, suggesting potential for biomedical applications, particularly in cancer treatment (Lavrenova et al., 2017).

Antifungal, Anti-inflammatory, and Analgesic Effects

Derivatives of 1,2,4-triazolo[2,3-a]benzimidazoles, synthesized through various chemical reactions, have shown promising antifungal, anti-inflammatory, and analgesic effects. These findings indicate potential pharmaceutical applications for these compounds in treating infections and pain (Mohamed et al., 2006).

Antimicrobial Activity

Several derivatives of [1,2,4]triazolo[1,5-a]benzimidazole have been synthesized and tested for their antimicrobial properties. Many of these compounds exhibited broad-spectrum antibacterial and antifungal activities, making them potential candidates for developing new antimicrobial agents (Mahmoud et al., 2013).

Antiparasitic Activity

The antiparasitic activity of some 4H-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one-based complexes against Trypanosoma cruzi, the causative agent of Chagas disease, has been explored. These complexes showed promising results, surpassing the efficacy of conventional drugs (Caballero et al., 2011).